2-Chloro-6-(4-methoxybenzyl)-6,7-dihydropyrrolo[3,4-b]pyridin-5-one

Specification

• CAS No.: 1440519-73-2
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol
• IUPAC Name: 2-chloro-6-[(4-methoxyphenyl)methyl]-7H-pyrrolo[3,4-b]pyridin-5-one
• Standard InChI: InChI=1S/C15H13ClN2O2/c1-20-11-4-2-10(3-5-11)8-18-9-13-12(15(18)19)6-7-14(16)17-13/h2-7H,8-9H2,1H3
• Standard InChI Key: VRKYIOICHNNDBW-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CN2CC3=C(C2=O)C=CC(=N3)Cl
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC3=C(C2=O)C=CC(=N3)Cl

Introduction

2-Chloro-6-(4-methoxybenzyl)-6,7-dihydropyrrolo[3,4-b]pyridin-5-one is a complex organic compound with a molecular formula of C15H13ClN2O2 and a molecular weight of 288.73 g/mol. This compound features a pyrrolo[3,4-b]pyridine core structure, which is a fused bicyclic system containing both a pyridine and a pyrrole ring. The presence of a chlorine atom at the second position and a methoxybenzyl group at the sixth position contributes to its chemical properties and potential biological activities.

Chemical Data

Property	Value
Molecular Formula	C15H13ClN2O2
Molecular Weight	288.73 g/mol
CAS Number	1440519-73-2
Purity	≥95%
Boiling Point	503.5±50.0 °C at 760 mmHg

Synthesis and Preparation

The synthesis of 2-Chloro-6-(4-methoxybenzyl)-6,7-dihydropyrrolo[3,4-b]pyridin-5-one typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often require optimization to improve yield and purity.

Safety and Handling

Handling of 2-Chloro-6-(4-methoxybenzyl)-6,7-dihydropyrrolo[3,4-b]pyridin-5-one requires caution due to its potential to cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended for use only in research and development settings under the supervision of a technically qualified individual.

Hazard Information

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.